Cas no 1803689-97-5 (2-Amino-3-(difluoromethyl)-5-nitropyridine-6-carboxaldehyde)

• Product Name: 2-Amino-3-(difluoromethyl)-5-nitropyridine-6-carboxaldehyde
• CAS No: 1803689-97-5
• MF: C₇H₅F₂N₃O₃
• MW: 217.129708051682
• CID: 4810424
• Update Time: 2025-06-08

2-Amino-3-(difluoromethyl)-5-nitropyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(difluoromethyl)-5-nitropyridine-6-carboxaldehyde

• Inchi： 1S/C7H5F2N3O3/c8-6(9)3-1-5(12(14)15)4(2-13)11-7(3)10/h1-2,6H,(H2,10,11)
• InChI Key： JCSJFHWDKWVKPO-UHFFFAOYSA-N
• SMILES： FC(C1C(N)=NC(C=O)=C(C=1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 258
• XLogP3: 0.7
• Topological Polar Surface Area: 102

Additional information on 2-Amino-3-(difluoromethyl)-5-nitropyridine-6-carboxaldehyde

Introduction to 2-Amino-3-(difluoromethyl)-5-nitropyridine-6-carboxaldehyde (CAS No. 1803689-97-5)

2-Amino-3-(difluoromethyl)-5-nitropyridine-6-carboxaldehyde is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile structural features and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 1803689-97-5, belongs to the nitropyridine class, which is well-documented for its role in the synthesis of various pharmacologically active molecules. The presence of multiple functional groups, including an amino group, a difluoromethyl substituent, a nitro group, and an aldehyde moiety, makes this compound a valuable intermediate in medicinal chemistry.

The unique structural composition of 2-Amino-3-(difluoromethyl)-5-nitropyridine-6-carboxaldehyde positions it as a key building block for the development of novel therapeutic agents. The difluoromethyl group is particularly noteworthy, as it is frequently incorporated into drug candidates to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties. In recent years, there has been a surge in research focused on the synthesis and application of fluorinated compounds, with studies demonstrating their efficacy in treating a wide range of diseases, including cancer and infectious disorders.

One of the most compelling aspects of 2-Amino-3-(difluoromethyl)-5-nitropyridine-6-carboxaldehyde is its potential role in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and dysregulation of kinase activity is implicated in numerous diseases, particularly cancers. The nitropyridine scaffold is known to be a privileged structure in kinase inhibition, with several FDA-approved drugs featuring this moiety. The aldehyde functionality in this compound provides a reactive site for further derivatization, allowing chemists to design highly specific inhibitors targeting particular kinases.

Recent advancements in computational chemistry have further highlighted the significance of 2-Amino-3-(difluoromethyl)-5-nitropyridine-6-carboxaldehyde as a lead compound. Molecular modeling studies have shown that the combination of the amino group, nitro group, and difluoromethyl substituent can optimize interactions with target proteins, leading to increased potency and selectivity. These findings are particularly relevant in the context of drug discovery pipelines, where identifying high-quality leads is essential for accelerating the development of new therapeutics.

The agrochemical sector has also shown interest in this compound due to its potential as a precursor for novel pesticides. Pyridine derivatives are widely used in crop protection chemicals due to their ability to interact with biological targets in pests and weeds. The structural features of 2-Amino-3-(difluoromethyl)-5-nitropyridine-6-carboxaldehyde make it a promising candidate for developing next-generation agrochemicals that offer improved efficacy while minimizing environmental impact.

In terms of synthetic methodologies, 2-Amino-3-(difluoromethyl)-5-nitropyridine-6-carboxaldehyde can be synthesized through multi-step organic reactions involving condensation, nitration, and fluorination processes. The synthesis typically requires careful control of reaction conditions to ensure high yield and purity. Advances in green chemistry have led to the development of more sustainable synthetic routes, which are increasingly important in industrial applications where environmental considerations are paramount.

The biological activity of 2-Amino-3-(difluoromethyl)-5-nitropyridine-6-carboxaldehyde has been explored in several preclinical studies. These investigations have revealed potential applications in treating inflammatory diseases, neurodegenerative disorders, and metabolic conditions. The compound’s ability to modulate key signaling pathways has made it an attractive candidate for further therapeutic development. Collaborative efforts between academic researchers and pharmaceutical companies are ongoing to fully elucidate its pharmacological profile and translate these findings into clinical applications.

The future prospects for 2-Amino-3-(difluoromethyl)-5-nitropyridine-6-carboxaldehyde are bright, with ongoing research focused on optimizing its synthetic routes and expanding its biological applications. As our understanding of molecular interactions continues to grow, compounds like this will play an increasingly critical role in the development of innovative treatments for human diseases. The integration of cutting-edge technologies such as artificial intelligence (AI) and high-throughput screening is likely to further accelerate the discovery process, bringing new therapeutic options to patients more quickly than ever before.